Cas no 168267-02-5 (Benzaldehyde, 2-methoxy-5-(1H-tetrazol-1-yl)-)

• Product Name: Benzaldehyde, 2-methoxy-5-(1H-tetrazol-1-yl)-
• CAS No: 168267-02-5
• MF: C₉H₈N₄O₂
• MW: 204.18542098999
• CID: 1349236
• PubChem ID: 10536169
• Update Time: 2025-04-20

Benzaldehyde, 2-methoxy-5-(1H-tetrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-methoxy-5-(1H-tetrazol-1-yl)-
• 2-methoxy-5-(tetrazol-1-yl)benzaldehyde
• 168267-02-5
• DA-09455
• SCHEMBL311297
• 2Methoxy-5(-tetrazol-1-yl)benzaldehyde
• 2-methoxy-5-(1-tetrazolyl)benzaldehyde
• PITHNUWDJUJELK-UHFFFAOYSA-N
• 2-Methoxy-5-tetrazol-1-yl-benzaldehyde

• Inchi： 1S/C9H8N4O2/c1-15-9-3-2-8(4-7(9)5-14)13-6-10-11-12-13/h2-6H,1H3
• InChI Key： PITHNUWDJUJELK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C=C1C=O)N1C=NN=N1

Computed Properties

• Exact Mass: 204.06484
• Monoisotopic Mass: 204.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• PSA: 69.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives